Cas no 914100-41-7 (2,3-Difluoro-1-iodo-4-methylbenzene)

2,3-Difluoro-1-iodo-4-methylbenzene is a fluorinated and iodinated aromatic compound with a methyl substituent, offering versatile reactivity for synthetic applications. The presence of both fluorine and iodine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, where the iodine serves as a leaving group. The electron-withdrawing fluorine atoms influence the compound's electronic properties, making it valuable in pharmaceutical and agrochemical intermediates. Its methyl group further allows for functionalization, broadening its applicability in fine chemical synthesis. The compound's stability and well-defined structure make it a reliable building block for constructing complex aromatic systems in research and industrial settings.

2,3-Difluoro-1-iodo-4-methylbenzene structure

914100-41-7 structure

Product Name:2,3-Difluoro-1-iodo-4-methylbenzene

CAS No:914100-41-7

MF:C₇H₅F₂I

MW:254.015881299973

CID:830190

PubChem ID:19910967

Update Time:2025-06-09

2,3-Difluoro-1-iodo-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 2,3-Difluoro-1-iodo-4-methylbenzene
- 2,3-Difluoro-1-iodo-4-methylbenzene (ACI)
- AKOS016004696
- MFCD16619369
- DTXSID00601233
- DB-002405
- QKRIGLBQQDSLLN-UHFFFAOYSA-N
- SCHEMBL582974
- E91201
- CS-0190802
- 914100-41-7
- EN300-646171
- MDL： MFCD16619369
- Inchi： 1S/C7H5F2I/c1-4-2-3-5(10)7(9)6(4)8/h2-3H,1H3
- InChI Key： QKRIGLBQQDSLLN-UHFFFAOYSA-N
- SMILES： FC1C(I)=CC=C(C)C=1F

Computed Properties

Exact Mass: 253.94040g/mol
Monoisotopic Mass: 253.94040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.865

2,3-Difluoro-1-iodo-4-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-646171-0.05g	2,3-difluoro-1-iodo-4-methylbenzene	914100-41-7		0.05g	$864.0	2023-03-04
Enamine	EN300-646171-0.1g	2,3-difluoro-1-iodo-4-methylbenzene	914100-41-7		0.1g	$904.0	2023-03-04
Enamine	EN300-646171-0.25g	2,3-difluoro-1-iodo-4-methylbenzene	914100-41-7		0.25g	$946.0	2023-03-04
Enamine	EN300-646171-0.5g	2,3-difluoro-1-iodo-4-methylbenzene	914100-41-7		0.5g	$987.0	2023-03-04
Enamine	EN300-646171-1.0g	2,3-difluoro-1-iodo-4-methylbenzene	914100-41-7		1g	$0.0	2023-06-07
Enamine	EN300-646171-2.5g	2,3-difluoro-1-iodo-4-methylbenzene	914100-41-7		2.5g	$2014.0	2023-03-04
Enamine	EN300-646171-5.0g	2,3-difluoro-1-iodo-4-methylbenzene	914100-41-7		5.0g	$2981.0	2023-03-04
Enamine	EN300-646171-10.0g	2,3-difluoro-1-iodo-4-methylbenzene	914100-41-7		10.0g	$4421.0	2023-03-04
Aaron	AR00H3DK-1g	2,3-Difluoro-1-iodo-4-methylbenzene	914100-41-7	95%	1g	$375.00	2025-02-12
Aaron	AR00H3DK-5g	2,3-Difluoro-1-iodo-4-methylbenzene	914100-41-7	95%	5g	$1125.00	2025-02-12

2,3-Difluoro-1-iodo-4-methylbenzene Production Method

Production Method 1

914100-41-7

Reaction Conditions

Reference

: General synthesis method of alkyl-alkoxy multi-fluorotolanes for negative high birefringence nematic mixtures

Dziaduszek, J.; Kula, P.; Dabrowski, R.; Drzewinski, W.; Garbat, K.; et al, Liquid Crystals, 2012, 39(2), 239-247